(3-Nitrophenyl)sulfonylsulfamic acid
Overview
Description
(3-Nitrophenyl)sulfonylsulfamic acid: is a chemical compound characterized by its nitrophenyl group attached to a sulfonylsulfamic acid moiety. This compound is notable for its applications in various scientific fields, including chemistry, biology, medicine, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (3-Nitrophenyl)sulfonylsulfamic acid typically involves the nitration of phenylsulfonylsulfamic acid. The reaction conditions require careful control of temperature and the use of nitrating agents such as nitric acid.
Industrial Production Methods: On an industrial scale, the production of this compound involves large-scale nitration processes, ensuring consistent quality and yield. The process is optimized to minimize by-products and maximize efficiency.
Chemical Reactions Analysis
(3-Nitrophenyl)sulfonylsulfamic acid: undergoes various types of chemical reactions, including:
Oxidation: The nitro group can be further oxidized under specific conditions.
Reduction: Reduction reactions can be performed to convert the nitro group to an amine.
Substitution: The compound can undergo nucleophilic substitution reactions at the sulfonyl group.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Iron powder, hydrogen gas.
Substitution: Aqueous sodium hydroxide, halides.
Major Products Formed:
Oxidation: Nitrobenzoic acid derivatives.
Reduction: Aniline derivatives.
Substitution: Sulfonyl halides.
Scientific Research Applications
(3-Nitrophenyl)sulfonylsulfamic acid: has diverse applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and analytical chemistry.
Biology: Employed in biochemical assays and enzyme inhibition studies.
Medicine: Investigated for its potential therapeutic properties and drug development.
Industry: Utilized in the production of dyes, pigments, and other chemical intermediates.
Mechanism of Action
(3-Nitrophenyl)sulfonylsulfamic acid: is compared with other similar compounds, such as sulfamic acid and nitrophenol derivatives . Its uniqueness lies in the combination of the nitro and sulfonyl groups, which confer distinct chemical properties and reactivity.
Comparison with Similar Compounds
Sulfamic acid
Nitrophenol derivatives
Other nitro-substituted sulfonic acids
This comprehensive overview highlights the significance of (3-Nitrophenyl)sulfonylsulfamic acid in various scientific and industrial applications. Its unique structure and reactivity make it a valuable compound in research and development.
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Properties
IUPAC Name |
(3-nitrophenyl)sulfonylsulfamic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O7S2/c9-8(10)5-2-1-3-6(4-5)16(11,12)7-17(13,14)15/h1-4,7H,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTCYXJPTEVVIQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NS(=O)(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O7S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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